Dimethylindium bromide

Specification

• CAS No.: 14799-84-9
• Molecular Formula: C2H4Br2In
• Molecular Weight: 302.67916

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Dimethylindium bromide typically appears as a white to off-white crystalline solid. While specific data for the bromide variant is limited, its properties can be estimated by comparison with the related dimethylindium chloride, which has a melting point of 218-225°C. The bromide variant would likely have similar but slightly different thermal properties due to the larger size and lower electronegativity of bromine compared to chlorine.

Property	Value
Chemical Formula	(CH₃)₂InBr
Molecular Weight	Approximately 224.75 g/mol
Appearance	White crystalline solid (expected)
Melting Point	Likely similar to dimethylindium chloride (218-225°C)
Solubility	Expected to react violently with water; soluble in some organic solvents
Structure	Likely dimeric or oligomeric in solid state

Structural Features

Research on related compounds suggests that the In-C bond length in dimethylindium compounds typically ranges between 2.1-2.2 Å, while the In-Br bond would be expected to be longer than the In-Cl bond (approximately 2.4-2.5 Å) found in dimethylindium chloride due to the larger atomic radius of bromine.

Synthesis and Preparation

Purification Techniques

Purification of dimethylindium bromide, like other organoindium compounds, would typically involve techniques such as recrystallization from suitable solvents, sublimation under reduced pressure, or distillation depending on the thermal stability of the compound. Due to its sensitivity to air and moisture, all purification procedures would need to be performed under inert atmosphere conditions.

Applications and Uses

Semiconductor and Electronics Applications

Dimethylindium bromide and related compounds have potential applications in semiconductor manufacturing, particularly in processes involving indium-containing materials:

• Precursor for Atomic Layer Deposition (ALD): Similar to other organoindium compounds, dimethylindium bromide could serve as a precursor for the deposition of indium-containing thin films.

• Indium Oxide Production: The compound could potentially be used in the preparation of indium oxide (In₂O₃) films, which are widely used as transparent conducting oxides in optoelectronic devices.

Catalytic Applications

Organoindium compounds, including halides like dimethylindium bromide, have shown potential as catalysts or catalyst precursors in various organic transformations. The Lewis acidic nature of the indium center makes these compounds effective in promoting certain reactions, including:

• Cross-Coupling Reactions: Indium organometallics have been explored in transition metal-catalyzed cross-coupling reactions, offering alternatives to more traditional organometallic reagents.

• Carbonyl Addition Reactions: The reactivity of the carbon-indium bond makes these compounds potential reagents for addition to carbonyl compounds.

Materials Science Applications

In materials science, dimethylindium bromide could potentially serve as:

• Precursor for Perovskite Materials: Similar to how dimethylammonium bromide is used in perovskite materials, organoindium halides might find applications in novel hybrid materials.

• Dopant in Semiconductor Materials: The compound could potentially be used as a source of indium for doping semiconductor materials.

Comparison with Related Indium Compounds

Dimethylindium Chloride vs. Dimethylindium Bromide

Dimethylindium chloride, (CH₃)₂InCl, is a closely related compound with similar properties. The key differences arise from the halogen component:

Property	Dimethylindium Chloride	Dimethylindium Bromide
Formula	(CH₃)₂InCl	(CH₃)₂InBr
Molecular Weight	180.34 g/mol	224.75 g/mol (estimated)
Melting Point	218-225°C	Expected to be similar but potentially lower
In-X Bond Length	Shorter In-Cl bond	Longer In-Br bond (expected)
Reactivity	Highly reactive with water	Expected to be highly reactive with water

Trimethylindium

Trimethylindium, In(CH₃)₃, differs from dimethylindium bromide by having three methyl groups and no halogen atom. This results in:

Other Organoindium Compounds

Other related compounds include:

• (3-Dimethylaminopropyl)dimethylindium: This compound (C₇H₁₈InN) contains an additional functional group that affects its properties and applications.

• Dimethylindium Acetylacetonate: Used as a precursor for indium oxide thin films in atomic layer deposition processes.

Recent Research and Developments

Research involving organoindium compounds, including dimethylindium halides, continues to expand in several directions:

• Precursors for Advanced Materials: Investigation of organoindium compounds as precursors for novel materials with applications in electronics, optoelectronics, and energy conversion devices.

• Catalytic Applications: Exploration of the catalytic potential of indium organometallics in organic synthesis, particularly in environmentally friendly processes.

• Structural Studies: Continued research into the structural features of organoindium compounds, including investigation of polymorphism and the nature of metal-ligand interactions.